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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B15588711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of Daphnilongeridine. The following procedural guidance is designed to

ensure a safe laboratory environment and operational integrity.

Daphnilongeridine is an alkaloid isolated from the branch of Daphniphyllum macropodum Miq

with demonstrated cytotoxic properties against various tumor cell lines. Due to its potential

biological activity, it should be handled with care as a hazardous compound.

Physicochemical and Storage Information
A summary of the known quantitative data for Daphnilongeridine is provided in the table

below for easy reference.
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Property Value Source

CAS Number 922522-15-4 [1][2][3]

Molecular Formula C32H51NO4 [2][3]

Molecular Weight ~513.8 g/mol [2]

Purity ≥98% [2]

Appearance Solid Powder [1]

Storage Temperature -20°C [2]

Storage Conditions
Store under an inert

atmosphere.
[2]

Personal Protective Equipment (PPE)
Given the cytotoxic nature of Daphnilongeridine, a comprehensive approach to personal

protection is mandatory. The following PPE is required at a minimum.

1. Hand Protection:

Double Gloving: Wear two pairs of nitrile gloves. The inner glove should be tucked under the

cuff of the lab coat, and the outer glove should be worn over the cuff.

Glove Changes: Change the outer gloves immediately upon contamination or every 30-60

minutes during continuous handling. Dispose of used gloves in a designated hazardous

waste container.

2. Body Protection:

Dedicated Lab Coat: A solid-front, disposable gown made of a low-permeability fabric with

long sleeves and tight-fitting cuffs is required. This should be worn over a standard lab coat.

Disposal: Disposable gowns should be removed and discarded in a designated hazardous

waste container before leaving the work area.

3. Eye and Face Protection:
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Safety Goggles: Chemical splash goggles are mandatory to protect against splashes and

aerosols.

Face Shield: In addition to goggles, a full-face shield must be worn when there is a

significant risk of splashing, such as during bulk handling or reconstitution.

4. Respiratory Protection:

Fume Hood: All handling of Daphnilongeridine powder, including weighing and

reconstitution, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Respirator: For procedures with a high risk of aerosol generation that cannot be contained

within a fume hood, a NIOSH-approved N95 or higher-level respirator is required.

Operational Plan for Safe Handling
The following step-by-step workflow must be followed to ensure the safe handling of

Daphnilongeridine from receipt to disposal.
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Safe Handling Workflow for Daphnilongeridine

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Don all required PPE

Prepare a designated and demarcated work area

Assemble all necessary equipment and materials

Carefully unpack the vial containing Daphnilongeridine

Proceed to handling

Weigh the required amount of powder

Reconstitute the compound with the appropriate solvent

Cap and label the stock solution container

Decontaminate all surfaces with an appropriate cleaning agent

Proceed to cleanup

Collect all contaminated materials in a hazardous waste container

Doff PPE in the correct order to avoid self-contamination

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Safe Handling Workflow for Daphnilongeridine.
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Disposal Plan
All waste generated from the handling of Daphnilongeridine is considered hazardous and

must be disposed of according to institutional and local regulations.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), weighing papers, and any other solid

materials that have come into contact with Daphnilongeridine must be placed in a clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions of Daphnilongeridine and contaminated solvents should be

collected in a designated, sealed, and clearly labeled hazardous liquid waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for hazardous materials.

Hierarchy of Controls
To minimize exposure to Daphnilongeridine, a hierarchy of controls should be implemented.

This approach prioritizes the most effective control measures.
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Hierarchy of Controls for Daphnilongeridine

Elimination/Substitution
(Not Feasible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Gown, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Daphnilongeridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Daphnilongeridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588711#personal-protective-equipment-for-
handling-daphnilongeridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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